Cas no 930798-26-8 (Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride)

Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride structure
930798-26-8 structure
Product Name:Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride
CAS No:930798-26-8
MF:C11H13ClN2O4
MW:272.684921979904
CID:1083015
PubChem ID:86676727
Update Time:2025-04-20

Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride
    • diethyl (6-chloropyrazin-2-yl)propanedioate
    • Dimethyl (6-chloro-2-pyrazinyl)malonate hydrochloride (1:1)
    • 1,3-Diethyl 2-(6-chloro-2-pyrazinyl)propanedioate
    • Diethyl 2-(6-chloropyrazin-2-yl)malonate
    • 1,3-diethyl 2-(6-chloropyrazin-2-yl)propanedioate
    • SCHEMBL2580431
    • 930798-26-8
    • DTXSID101235368
    • KXBMWQMTXIWMII-UHFFFAOYSA-N
    • Propanedioic acid, 2-(6-chloro-2-pyrazinyl)-, 1,3-diethyl ester
    • Inchi: 1S/C11H13ClN2O4/c1-3-17-10(15)9(11(16)18-4-2)7-5-13-6-8(12)14-7/h5-6,9H,3-4H2,1-2H3
    • InChI Key: KXBMWQMTXIWMII-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC(C(C(=O)OCC)C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 272.0563846g/mol
  • Monoisotopic Mass: 272.0563846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.292±0.06 g/cm3(Predicted)
  • Boiling Point: 340.3±37.0 °C(Predicted)
  • pka: 8.11±0.46(Predicted)

Dimethyl 2-(6-chloropyrazin-2-yl)malonate hydrochloride Related Literature

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